molecular formula C16H36F6NP B013445 Tetrabutylammonium hexafluorophosphate CAS No. 3109-63-5

Tetrabutylammonium hexafluorophosphate

Cat. No. B013445
CAS RN: 3109-63-5
M. Wt: 387.43 g/mol
InChI Key: BKBKEFQIOUYLBC-UHFFFAOYSA-N
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Description

Synthesis Analysis

TBAPF6 and 1-ethyl-3-methyl imidazolium hexafluorophosphate (EMIPF6) are synthesized using vanadium acetylacetonate (V(acac)3) as the active species for non-aqueous redox flow batteries. The synthesis process involves creating a stable ionic liquid that acts as a supporting electrolyte, demonstrating TBAPF6's potential in energy storage applications (Zhang et al., 2012).

Molecular Structure Analysis

The molecular structure of TBAPF6 has been extensively studied through methods such as NMR and crystallography. These studies reveal the salt's complex structure and how it interacts with other molecules, which is crucial for its use in molecular sieves synthesis and in understanding its behavior in various solvents (Busi et al., 2008).

Chemical Reactions and Properties

TBAPF6 is involved in a variety of chemical reactions, such as the addition of trialkylsilylalkynes to aldehydes, ketones, and trifluoromethyl ketones. This highlights its role as a catalyst in facilitating chemical reactions, which is a valuable property for synthetic chemistry applications (Chintareddy et al., 2011).

Physical Properties Analysis

Studies on the solvation and ion association of TBAPF6 in various solvents provide insight into its physical properties, such as conductivity and solubility. This information is crucial for its application in non-aqueous solvent systems, particularly in electrochemical setups (Tsierkezos & Philippopoulos, 2009).

Chemical Properties Analysis

The electrochemical behavior of carbon electrodes in organic liquid electrolytes containing TBAPF6 highlights its chemical stability and inertness, making it an ideal candidate for use in high-performance batteries and supercapacitors. This also points to its role in developing advanced materials for energy storage and conversion technologies (Suryanarayanan et al., 2005).

Scientific Research Applications

  • Weed Growth Inhibition : Tetrabutylammonium hexafluorophosphate demonstrates significant activity in inhibiting the growth of certain weed species like gallant soldier, white goosefoot, and common sorrel (Biczak et al., 2017).

  • Ionic Liquid Behavior : This compound shows similar volumetric and compressibility behavior to 1-n-butyl-3-methylimidazolium hexafluorophosphate in various organic solvents, offering insights into ion-solvent interactions (Zafarani-Moattar & Shekaari, 2006).

  • Fullerene Studies : In the context of fullerene studies, carefully purified tetrahydrofuran/tetrabutylammonium hexafluorophosphate solutions are crucial, as untreated solvents can modify C60 irreversibly (Paolucci et al., 1999).

  • Ion Association Studies : It exhibits weak ion association in various solvents, but significant ion association in methanol due to hydrogen bond formation (Tsierkezos & Philippopoulos, 2009).

  • Electrochemistry in Supercritical Fluids : It is a suitable supporting electrolyte for electrochemical studies in supercritical trifluoromethane, allowing exploration in variable density media (Goldfarb & Corti, 2000).

  • Electrochemical Applications : The compound is utilized in developing a reference electrode for electrochemical and cryoelectrochemical applications in tetrahydrofuran solvent (Paddon & Compton, 2005).

  • Organic Light Emitting Diodes : Doping significant amounts of tetrabutylammonium hexafluorophosphate in PVK:PBD blend films enhances the performance of single-layer organic light emitting diodes (Yap, Yahaya, & Salleh, 2009).

  • Redox Flow Batteries : As a supporting electrolyte in non-aqueous vanadium redox flow batteries, it shows stable performance with reasonable coulombic efficiencies (Zhang et al., 2012).

properties

IUPAC Name

tetrabutylazanium;hexafluorophosphate
Source PubChem
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InChI

InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI Key

BKBKEFQIOUYLBC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H36F6NP
Source PubChem
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DSSTOX Substance ID

DTXSID0074344
Record name 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-)
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Molecular Weight

387.43 g/mol
Source PubChem
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Physical Description

Off-white powder; [Alfa Aesar MSDS]
Record name Tetrabutylammonium hexafluorophosphate
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Product Name

Tetrabutylammonium hexafluorophosphate

CAS RN

3109-63-5
Record name Tetrabutylammonium hexafluorophosphate
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Record name 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1)
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Record name 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
24,300
Citations
D Zhang, Q Liu, X Shi, Y Li - Journal of Power Sources, 2012 - Elsevier
… In this work, ionic liquids tetrabutylammonium hexafluorophosphate (TEAPF 6 ) and 1-ethyl-3-methyl imidazolium hexafluorophosphate (EMIPF 6 ) were synthesized and used in the non…
NG Tsierkezos, AI Philippopoulos - Fluid phase equilibria, 2009 - Elsevier
Conductometric investigation of n-tetrabutylammonium hexafluorophosphate (NBu 4 PF 6 ) was performed in methanol (MeOH), ethanol (EtOH), 2-propanol (2-PrOH), acetone (ACE), 3-…
DL Goldfarb, HR Corti - The Journal of Physical Chemistry B, 2004 - ACS Publications
The electrical conductivity of tetrabutylammonium hexafluorophosphate (TBAPF 6 ) and decamethylferrocenium hexafluorophosphate (Fe(Cp*) 2 PF 6 ) in supercritical trifluoromethane (…
Number of citations: 19 0-pubs-acs-org.brum.beds.ac.uk
C Zhang, X Ren, X He, Y Zhang, Y Liu, J Feng… - Journal of Energy …, 2022 - Elsevier
… Herein, an ionic compound tetrabutylammonium hexafluorophosphate (TP6) is adopted to passivate surface defects of the perovskite film. It is found that TP6 effectively reduced the …
MT Zafarani-Moattar, H Shekaari - The Journal of Chemical …, 2006 - Elsevier
… Similar studies have been carried out for tetrabutylammonium hexafluorophosphate ([TBA][PF 6 ]), which has common anion ([PF 6 ] − ) with the studied ionic liquid. For the systems …
P Bourdauducq, DJ Worsfold - Macromolecules, 1975 - ACS Publications
… onium hexafluorophosphate and tetrabutylammonium hexafluorophosphate in methylene chloride. … ion salt tetrabutylammonium hexafluorophosphate. The results are plotted in Figure 1 …
Number of citations: 12 0-pubs-acs-org.brum.beds.ac.uk
DL Goldfarb, MP Longinotti, HR Corti - Journal of solution chemistry, 2001 - Springer
… The electrical conductances of tetrabutylammonium hexafluorophosphate in acetone and of … Recently,(5) we explored the use of tetrabutylammonium hexafluorophosphate (Bu4NPF6) …
Z Xia, J Meng, C Chen, H Wang, M Zheng… - Solar Energy Materials …, 2022 - Elsevier
… Tetrabutylammonium hexafluorophosphate (TBAH) was also reported to be an effective … (MAPbBr 3 ) 0.15 perovskite film with tetrabutylammonium hexafluorophosphate (TBAH), we well …
Z Qing, Z Qian, FAN Jing-min… - Journal of …, 2017 - electrochem.xmu.edu.cn
… In this paper, tetrabutylammonium hexafluorophosphate (TBAPF6) as a flame retardant additive was added to the electrolyte to enhance the safety of lithium ion batteries. The …
Number of citations: 3 electrochem.xmu.edu.cn
TT Kantzas, OA Semenikhin - Electrochimica acta, 2011 - Elsevier
… solutions of tetrabutylammonium hexafluorophosphate and … amounts of tetrabutylammonium hexafluorophosphate was … contents of tetrabutylammonium hexafluorophosphate were …

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